Cas no 1824620-87-2 (4-(3-Bromo-2-methoxyphenyl)butan-2-amine)

4-(3-Bromo-2-methoxyphenyl)butan-2-amine is a brominated and methoxylated phenylbutylamine derivative with potential applications in pharmaceutical and organic synthesis. The compound features a strategically positioned bromine atom and methoxy group on the aromatic ring, enhancing its reactivity in cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The butan-2-amine side chain provides versatility for further functionalization, making it a valuable intermediate in medicinal chemistry for the development of bioactive molecules. Its well-defined structure and moderate steric hindrance contribute to selective reactivity, while the bromine substituent offers a handle for further derivatization. Suitable for controlled synthetic applications under inert conditions.
4-(3-Bromo-2-methoxyphenyl)butan-2-amine structure
1824620-87-2 structure
Product Name:4-(3-Bromo-2-methoxyphenyl)butan-2-amine
CAS No:1824620-87-2
MF:C11H16BrNO
MW:258.154842376709
CID:6018642
PubChem ID:165967325
Update Time:2025-06-13

4-(3-Bromo-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1915721
    • 4-(3-bromo-2-methoxyphenyl)butan-2-amine
    • 1824620-87-2
    • 4-(3-Bromo-2-methoxyphenyl)butan-2-amine
    • Inchi: 1S/C11H16BrNO/c1-8(13)6-7-9-4-3-5-10(12)11(9)14-2/h3-5,8H,6-7,13H2,1-2H3
    • InChI Key: XAGHTQGHAKOCTF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1OC)CCC(C)N

Computed Properties

  • Exact Mass: 257.04153g/mol
  • Monoisotopic Mass: 257.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.2Ų

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Additional information on 4-(3-Bromo-2-methoxyphenyl)butan-2-amine

Comprehensive Overview of 4-(3-Bromo-2-methoxyphenyl)butan-2-amine (CAS No. 1824620-87-2)

4-(3-Bromo-2-methoxyphenyl)butan-2-amine (CAS No. 1824620-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a brominated methoxyphenyl group attached to a butan-2-amine backbone, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

The compound's CAS number 1824620-87-2 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Its molecular formula, C11H16BrNO, highlights the presence of a bromine atom and a methoxy group, which are critical for its reactivity and functionality. These features make it a versatile building block for synthesizing more complex molecules, particularly in the development of central nervous system (CNS) targeting agents and neurotransmitter analogs.

In recent years, the demand for 4-(3-Bromo-2-methoxyphenyl)butan-2-amine has surged, driven by its potential role in addressing neurological disorders and mental health conditions. With growing public interest in brain health and cognitive enhancement, this compound has become a focal point in discussions about innovative therapeutic approaches. Its structural motifs align with those found in compounds studied for their effects on dopamine and serotonin receptors, which are key targets in treating conditions like depression and anxiety.

From a synthetic chemistry perspective, the bromo and methoxy substituents on the phenyl ring offer multiple sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for medicinal chemists seeking to optimize drug candidates for improved efficacy and safety. The compound's amine group also provides a handle for conjugation or salt formation, enhancing its solubility and bioavailability—a critical factor in drug development.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 1824620-87-2, as computational models increasingly predict its utility in high-throughput screening and virtual compound libraries. Researchers are leveraging machine learning to identify novel applications for this compound, particularly in precision medicine and personalized therapeutics. These advancements align with broader trends in biotechnology and pharmaceutical innovation, where tailored solutions are becoming the norm.

Quality control and regulatory compliance are paramount when working with 4-(3-Bromo-2-methoxyphenyl)butan-2-amine. Suppliers and manufacturers must adhere to stringent Good Manufacturing Practices (GMP) to ensure purity and consistency. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity, meeting the exacting standards of pharmaceutical-grade materials.

In summary, 4-(3-Bromo-2-methoxyphenyl)butan-2-amine (CAS No. 1824620-87-2) represents a promising candidate for advancing drug discovery and chemical synthesis. Its structural features, combined with growing scientific and commercial interest, position it as a key player in the next generation of therapeutic innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to healthcare and scientific progress.

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